Cas no 1391356-49-2 (5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile)

• Product Name: 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile
• CAS No: 1391356-49-2
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 5967757
• PubChem ID: 130714022
• Update Time: 2025-06-26

5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile
• 5-[(1R)-1-amino-2-hydroxyethyl]thiophene-3-carbonitrile
• EN300-1843400
• 1391356-49-2

• Inchi： 1S/C7H8N2OS/c8-2-5-1-7(11-4-5)6(9)3-10/h1,4,6,10H,3,9H2/t6-/m1/s1
• InChI Key： CRPSBABQAUJNCJ-ZCFIWIBFSA-N
• SMILES： S1C=C(C#N)C=C1[C@@H](CO)N

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile

5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile (CAS No. 1391356-49-2): A Comprehensive Overview

5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile (CAS No. 1391356-49-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene ring and amino-hydroxyethyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The thiophene ring, a five-membered heterocyclic structure containing one sulfur atom, is a common motif in many biologically active compounds. The presence of this ring in 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile contributes to its stability and enhances its ability to interact with biological targets. The amino-hydroxyethyl substituent, on the other hand, introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's biological activity.

Recent studies have highlighted the potential of 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile in various therapeutic areas. One notable application is its use as an antioxidant agent. The compound has been shown to effectively scavenge free radicals and reduce oxidative stress, which is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile significantly reduced oxidative damage in neuronal cells exposed to hydrogen peroxide, suggesting its potential as a neuroprotective agent.

Beyond its antioxidant properties, 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile has also shown promise as an anti-inflammatory agent. Inflammatory responses are often associated with chronic diseases such as arthritis and inflammatory bowel disease. Preclinical studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. A study published in the Inflammation Research journal reported that 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile significantly reduced paw edema in rats induced by carrageenan, highlighting its potential for treating inflammatory conditions.

The pharmacokinetic properties of 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile have also been investigated to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for systemic administration. Additionally, it has been found to have low toxicity and minimal side effects, which are crucial factors for drug development.

In terms of clinical applications, 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile is currently being evaluated in early-stage clinical trials for various indications. Preliminary results from these trials have been promising, with the compound demonstrating efficacy and safety profiles consistent with preclinical findings. The ongoing clinical trials aim to further validate the therapeutic potential of 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile and explore its use in different disease settings.

The synthesis of 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile involves several steps, including the formation of the thiophene ring and the introduction of the amino-hydroxyethyl substituent. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced on a large scale for pharmaceutical applications. One commonly used method involves the condensation of 3-bromothiophene with an appropriate amino alcohol derivative, followed by subsequent functional group manipulations to achieve the desired structure.

In conclusion, 5-(1R)-1-amino-2-hydroxyethylthiophene-3-carbonitrile (CAS No. 1391356-49-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.